Cas no 2767035-83-4 (5-methoxy-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)

• Product Name: 5-methoxy-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• CAS No: 2767035-83-4
• MF: C₁₅H₂₀BNO₃
• MW: 273.135204315186
• CID: 5464260
• Update Time: 2026-03-10

5-methoxy-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• Z4081420785
• 5-methoxy-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole

• Inchi： 1S/C15H20BNO3/c1-14(2)15(3,4)20-16(19-14)11-9-12-10(6-7-17-12)8-13(11)18-5/h6-9,17H,1-5H3
• InChI Key： LVSNSYJUMKUMGD-UHFFFAOYSA-N
• SMILES： O1B(C2=C(C=C3C=CNC3=C2)OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 273.1536237 g/mol
• Monoisotopic Mass: 273.1536237 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 273.14
• Topological Polar Surface Area: 43.5

Additional information on 5-methoxy-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole

5-Methoxy-6-(Tetramethyl-1,3,2-Dioxaborolan-2-Yl)-1H-Indole: A Comprehensive Overview

5-Methoxy-6-(Tetramethyl-1,3,2-Dioxaborolan-2-Yl)-1H-Indole (CAS No. 2767035-83-4) is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of indole derivatives, which are known for their versatile applications in drug discovery, agrochemicals, and advanced materials. The presence of the tetramethylboroxolane group at the 6-position and the methoxy group at the 5-position introduces unique electronic and steric properties, making this compound a valuable building block in modern synthetic chemistry.

The synthesis of 5-methoxy-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole involves a combination of palladium-catalyzed cross-coupling reactions and boron-based intermediates. Recent advancements in catalytic methodologies have enabled the efficient construction of such complex structures with high precision. The indole core, a bicyclic aromatic system, serves as a scaffold for various functional groups, allowing chemists to explore its potential in diverse chemical transformations.

One of the most promising applications of this compound lies in its use as a precursor for boron-containing heterocycles. These structures are highly sought after in materials science due to their unique electronic properties. For instance, they can be employed in the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices. The integration of tetramethylboroxolane into the indole framework enhances the compound's stability and luminous efficiency, making it a strong candidate for next-generation display technologies.

Recent studies have also highlighted the potential of 5-methoxy-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole in medicinal chemistry. Its ability to act as a building block for bioactive molecules has been explored in several research programs targeting cancer therapy and neurodegenerative diseases. The methoxy group at the 5-position contributes to improved solubility and pharmacokinetic properties, while the boron-containing moiety facilitates selective interactions with biological targets.

In addition to its synthetic applications, this compound has found utility in chemical biology as a probe for studying intracellular processes. The combination of its structural complexity and functional diversity makes it an ideal tool for investigating enzyme mechanisms and receptor-ligand interactions. Researchers have utilized it to develop novel assays for screening drug candidates with high specificity and sensitivity.

The development of efficient synthetic routes for 5-methoxy-6-(tetramethyl-1,3,2-dioxaborolan-2-Yl)-1H-indole has been a focal point of recent research efforts. Innovations in catalysis, such as the use of chiral ligands and microwave-assisted reactions, have significantly improved yields and reduced reaction times. These advancements underscore the importance of continuous innovation in organic synthesis to meet the growing demand for complex molecules in various industries.

From an environmental perspective, the synthesis and application of this compound align with sustainable chemistry principles. The use of recyclable catalysts and energy-efficient reaction conditions minimizes waste generation and reduces the overall carbon footprint associated with its production. As industries increasingly prioritize green chemistry practices, compounds like 5-methoxy-tetramethylboroxolane-indole are expected to play a pivotal role in achieving sustainable chemical manufacturing.

In conclusion, 5-Methoxy-6-(Tetramethyl-1,3,2-Dioxaborolan